Cas no 127984-94-5 (1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 127984-94-5
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• MDL: MFCD01938913
• CID: 189526
• PubChem ID: 3080370
• Update Time: 2025-10-05

1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-amino-5-chloro-
• 1-amino-5-chloropyrimidine-2,4-dione
• 1-Amino-5-chloro-2,4(1H,3H)-pyrimidinedione
• 1-Amino-5-chlorouracil
• AC1MIUV8
• ACMC-20msoe
• CTK4B5828
• SureCN9192075
• 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DTXSID80155764
• EN300-330380
• SCHEMBL9192075
• 2,4(1H,3H)-Pyrimidinedione, 1-amino-5-chloro-
• 127984-94-5

• MDL： MFCD01938913
• Inchi： 1S/C4H4ClN3O2/c5-2-1-8(6)4(10)7-3(2)9/h1H,6H2,(H,7,9,10)
• InChI Key： VPEVWYUURRZOBN-UHFFFAOYSA-N
• SMILES： ClC1C(NC(N(C=1)N)=O)=O

Computed Properties

• Exact Mass: 160.99932
• Monoisotopic Mass: 160.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.72
• Refractive Index: 1.656
• PSA: 75.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 127984-94-5)

1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 127984-94-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the tetrahydropyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug development, owing to its unique structural features and reactivity.

The molecular structure of 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione includes an amino group and a chloro substituent, which contribute to its chemical properties and interactions. These functional groups make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in areas such as antiviral and anticancer research. The compound's ability to modulate biological pathways has made it a subject of interest in medicinal chemistry.

In the context of current trends, the demand for heterocyclic compounds like 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione has surged due to their versatility in drug design. Searches for "pyrimidine derivatives in drug discovery" and "chloro-substituted heterocycles" have increased, reflecting the growing interest in these molecules. Additionally, the compound's potential role in addressing global health challenges, such as emerging viral infections, aligns with the public's focus on pandemic preparedness and antiviral therapeutics.

From a synthetic perspective, 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione is often synthesized through multi-step organic reactions, including cyclization and halogenation processes. Its purity and stability are critical for research applications, prompting discussions on "optimizing synthesis of pyrimidine derivatives" in scientific forums. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further studies.

The compound's relevance extends to computational chemistry, where in silico models are used to predict its interactions with biological targets. This approach has become increasingly popular, as evidenced by searches for "molecular docking of pyrimidine compounds" and "AI in drug discovery." Such methodologies accelerate the identification of potential applications for 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione, reducing the time and cost associated with traditional drug development.

Environmental and safety considerations are also paramount when working with 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione. Researchers emphasize the importance of green chemistry principles to minimize waste and hazardous byproducts during synthesis. Queries like "sustainable synthesis of heterocycles" highlight the industry's shift toward eco-friendly practices. Proper handling and storage of the compound are essential to maintain its integrity and ensure reproducible results in experiments.

In summary, 1-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 127984-94-5) represents a promising candidate for advancing pharmaceutical research. Its structural complexity and functional groups offer numerous possibilities for innovation in drug design. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and biochemical applications.